Cas no 946339-09-9 (2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine)
2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine
- Methanone, (2-chlorophenyl)[4-[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]-1-piperazinyl]-
- (2-chlorophenyl)(4-(4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl)piperazin-1-yl)methanone
- 946339-09-9
- F2075-0603
- 2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine
- AKOS005010415
-
- Inchi: 1S/C21H26ClN5O/c1-16-15-19(25-9-5-2-6-10-25)24-21(23-16)27-13-11-26(12-14-27)20(28)17-7-3-4-8-18(17)22/h3-4,7-8,15H,2,5-6,9-14H2,1H3
- InChI Key: HZYYLIJUQNWSNC-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1Cl)(N1CCN(C2=NC(N3CCCCC3)=CC(C)=N2)CC1)=O
Computed Properties
- Exact Mass: 399.1825882g/mol
- Monoisotopic Mass: 399.1825882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 633.7±65.0 °C(Predicted)
- pka: 11.66±0.50(Predicted)
2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2075-0603-2μmol |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2075-0603-5μmol |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2075-0603-10μmol |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2075-0603-20μmol |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2075-0603-1mg |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2075-0603-2mg |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2075-0603-3mg |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2075-0603-4mg |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2075-0603-5mg |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2075-0603-10mg |
2-[4-(2-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(piperidin-1-yl)pyrimidine |
946339-09-9 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine
Comprehensive Overview of 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine (CAS No. 946339-09-9)
The compound 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine (CAS No. 946339-09-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core substituted with piperazine and piperidine moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with diverse protein targets.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine aligns with this trend, as its structural complexity allows for selective binding to enzymes and receptors. This specificity is crucial for minimizing off-target effects, a key concern in drug development. The compound's chlorobenzoyl group further enhances its pharmacokinetic properties, improving stability and bioavailability.
The synthesis of 946339-09-9 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed literature. Its piperazine and piperidine rings contribute to its solubility and membrane permeability, making it suitable for oral administration. These attributes have led to its exploration in preclinical studies for conditions such as inflammatory disorders and metabolic diseases, where kinase inhibition plays a pivotal role.
From an industrial perspective, 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine is often discussed in the context of structure-activity relationship (SAR) optimization. Medicinal chemists frequently search for derivatives of this compound to enhance efficacy or reduce toxicity. The pyrimidine scaffold is particularly versatile, allowing for modifications that can tailor the molecule for specific applications, such as GPCR targeting or enzyme inhibition.
Environmental and safety considerations are also critical when working with 946339-09-9. While it is not classified as hazardous under current regulations, proper handling protocols are essential to ensure workplace safety. The compound's stability under various pH conditions and its degradation pathways are areas of ongoing research, particularly for green chemistry initiatives aimed at reducing synthetic waste.
In summary, 2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from drug discovery to biochemical tool development, underscore its importance in scientific and industrial settings. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for next-generation therapeutics.
946339-09-9 (2-4-(2-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(piperidin-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)